Cas no 62672-77-9 (2-Propen-1-one, 1-(1-cyclohexen-1-yl)-)

• Product Name: 2-Propen-1-one, 1-(1-cyclohexen-1-yl)-
• CAS No: 62672-77-9
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 435853
• PubChem ID: 12468905
• Update Time: 2025-04-19

2-Propen-1-one, 1-(1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(1-cyclohexen-1-yl)-
• 1-(cyclohexen-1-yl)prop-2-en-1-one
• 1-(Cyclohex-1-en-1-yl)prop-2-en-1-one
• DTXSID00499470
• 1-cyclohexen-1-yl vinyl ketone
• SCHEMBL4022755
• 62672-77-9

• Inchi： 1S/C9H12O/c1-2-9(10)8-6-4-3-5-7-8/h2,6H,1,3-5,7H2
• InChI Key： JPFCSCMSXWDZPA-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1=CCCCC1

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds